Cas no 163136-09-2 (Erysengalensein C)

Erysengalensein C structure
Erysengalensein C structure
Product name:Erysengalensein C
CAS No:163136-09-2
MF:C26H28O7
MW:452.496328353882
CID:6766818

Erysengalensein C Chemical and Physical Properties

Names and Identifiers

    • 5,2',4'-Trihydroxy-5'-methoxy-8-(gamma,gamma-dimethylallyl)-2'',2''-dimethylpyrano[5'',6'':6,7]isoflavanone
    • Erysengalensein C
    • Inchi: 1S/C26H28O7/c1-13(2)6-7-15-24-14(8-9-26(3,4)33-24)22(29)21-23(30)17(12-32-25(15)21)16-10-20(31-5)19(28)11-18(16)27/h6,8-11,17,27-29H,7,12H2,1-5H3/t17-/m1/s1
    • InChI Key: HOSXKMFHZJEWMA-QGZVFWFLSA-N
    • SMILES: C12OC(C)(C)C=CC1=C(O)C1C(=O)[C@@H](C3C(O)=CC(O)=C(OC)C=3)COC=1C=2C/C=C(\C)/C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • XLogP3: 3.146

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